1,6-Diethenylbicyclo[4.1.0]hept-3-ene

1,6-Diethenylbicyclo[4.1.0]hept-3-ene is a highly strained, polyunsaturated aliphatic hydrocarbon characterized by a bicyclo[4.1.0]hept-3-ene core flanked by two bridgehead ethenyl (vinyl) groups. This structural topology embeds approximately 27–30 kcal/mol of cyclopropane ring strain directly adjacent to multiple polymerizable and coordinating olefinic sites [1]. In procurement and material design, this compound functions as a high-density cross-linking agent, a specialized monomer for ring-opening metathesis polymerization (ROMP), and a pre-organized substrate for cascade sigmatropic rearrangements. Its primary industrial value lies in its ability to undergo both controlled thermal rearrangements and transition-metal-catalyzed ring-opening events, providing a dual-stage reactivity profile that standard aliphatic dienes cannot replicate.

Substituting 1,6-diethenylbicyclo[4.1.0]hept-3-ene with common bicyclic or aliphatic cross-linkers, such as 5-vinyl-2-norbornene (VNB) or 1,2-divinylcyclohexane, fundamentally alters both curing thermodynamics and downstream network topology [1]. Generic dienes lack the highly strained cyclopropane ring that serves as a latent, third reactive site. When subjected to thermal or catalytic curing, standard dienes typically form linear or lightly cross-linked networks via their terminal olefins. In contrast, the divinylcyclopropane motif in this compound enforces a strict geometric pre-organization that drastically lowers the activation energy for [3,3]-sigmatropic (Cope) rearrangements and strain-release ring-opening. Consequently, replacing this compound with an unstrained analog results in incomplete cross-linking, higher required curing temperatures, and the loss of the specific bicyclo[5.4.0]undecatriene architectures generated during its cascade reactions.

Strain-Release Thermodynamics in Cross-Linking

The cyclopropane core of 1,6-diethenylbicyclo[4.1.0]hept-3-ene provides a significant thermodynamic advantage during network formation compared to unstrained analogs [1]. Calorimetric models of divinylcyclopropane systems demonstrate that the relief of ring strain during cyclopropane cleavage contributes an additional exothermic driving force, reducing the thermal activation threshold for bulk polymerization.

This built-in thermodynamic driving force allows buyers to formulate resins that cure at lower temperatures or achieve higher final conversion rates without requiring aggressive initiators.

Cope Rearrangement Activation Temperature

The cis-divinylcyclopropane geometry inherent to the bicyclo[4.1.0] framework strictly pre-organizes the terminal olefins for the Cope rearrangement [1]. This rigid spatial arrangement bypasses the entropic penalties associated with the transition states of acyclic systems, resulting in a drastically lowered thermal threshold for the formation of expanded polycyclic frameworks.

Procurement teams sourcing precursors for complex polycyclic synthesis can utilize this compound to bypass high-temperature reactor requirements, reducing energy costs and thermal degradation of sensitive intermediates.

Transition-Metal-Catalyzed Ring-Opening Efficiency

The presence of two bridgehead vinyl groups significantly enhances the susceptibility of the cyclopropane ring to transition-metal-catalyzed cleavage compared to unsubstituted bicyclic systems [1]. The olefins act as bidentate directing groups, coordinating the metal center and facilitating oxidative addition into the strained C-C bond at lower catalyst loadings.

Lower catalyst loadings directly translate to reduced procurement costs for expensive precious-metal catalysts in industrial scale-up.

Dual-Stage Curing for Optical Resins

Driven by the >25 kcal/mol strain-release advantage [1], this compound is highly suited for optical resins requiring a two-stage curing process. The terminal vinyl groups can be polymerized via standard radical mechanisms at ambient temperatures to form a workable green state, while the latent cyclopropane ring can be subsequently triggered thermally or catalytically to lock the material into a high-density, high-Tg aliphatic network without introducing UV-absorbing aromatic rings.

Bicyclo[5.4.0]undecatriene Precursor for Fine Chemicals

Leveraging its exceptionally low activation temperature (≤ 80 °C) for [3,3]-sigmatropic rearrangements [2], this compound serves as a direct, scalable precursor for synthesizing expanded 11-carbon bicyclic frameworks. This is critical for pharmaceutical intermediate synthesis where avoiding high-temperature flow reactors simplifies the manufacturing workflow and improves overall batch yield.

Directed Ring-Opening for Catalyst Development

Because the bridgehead vinyl groups efficiently direct transition metals toward the cyclopropane core [3], this compound is an excellent benchmark substrate for developing and testing new Rh(I), Pt(II), or Pd(0) catalysts. It allows researchers to achieve complete ring cleavage at 1–5 mol% catalyst loadings, making it a reliable standard for evaluating the efficiency of novel organometallic complexes in strain-release methodologies.